Cas no 151-83-7 (methohexital)

methohexital structure
methohexital structure
Product Name:methohexital
CAS No:151-83-7
MF:C14H18N2O3
MW:262.304323673248
CID:36606
PubChem ID:9034
Update Time:2025-04-18

methohexital Chemical and Physical Properties

Names and Identifiers

    • methohexital
    • Brevital
    • Brietal
    • Methhexital
    • Methodrexitone
    • Methohexiton
    • methohexitone
    • 1-Methyl-5-(1-methylpent-2-ynyl)-5-prop-2-enyl-hexahydropyrimidine-2,4,6-trione
    • compound22451
    • Compound 25398
    • Methohexital solution
    • Compound 22451
    • N01AF01
    • METHOHEXITAL CIV [USP-RS]
    • CHEBI:102216
    • Metohexital
    • METHOHEXITAL (MART.)
    • 5-hex-3-yn-2-yl-1-methyl-5-prop-2-enyl-1,3-diazinane-2,4,6-trione
    • EINECS 205-798-6
    • Methohexital (Mixture of Diastereomers)
    • DB00474
    • Methohexitalum [INN-Latin]
    • DL-1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (+-)-
    • 5-Allyl-1-methyl-5-(1-methyl-2-pentynyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
    • .alpha.-DL-1-Methyl-5-allyl-5-(1'-methylpentyn-2-yl)barbituric acid
    • METHOHEXITAL [USP MONOGRAPH]
    • 5-allyl-5-(hex-3-yn-2-yl)-1-methylpyrimidine-2,4,6(1h,3h,5h)-trione
    • Barbituric acid, 5-allyl-1-methyl-5-(1-methyl-2-pentynyl)-
    • BM164664
    • 1-methyl-5-(1-methyl-2-pentynyl)-5-allyl-barbituric acid
    • Methohexital civ
    • Methohexital (USP:INN:BAN)
    • METHOHEXITAL [INN]
    • 151-83-7
    • DTXCID903287
    • Methohexital (USP/INN)
    • METHOHEXITAL [VANDF]
    • C07844
    • Barbituric acid, 5-allyl-1-methyl-5-(1-methyl-2-pentynyl)-, (.+/-.)-
    • Metoesital
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (.+/-.)-
    • Metohexital [INN-Spanish]
    • DEA No. 2264
    • Q851813
    • 1-methyl-5-(1-methylpent-2-yn-1-yl)-5-(prop-2-en-1-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
    • GTPL7233
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (+/-)-
    • 5-Allyl-1-methyl-5-(1-methyl-pent-2-ynyl)-pyrimidine-2,4,6-trione
    • A809228
    • METHOHEXITAL [MI]
    • (+-)-5-Allyl-1-methyl-5-(1-methyl-2-pentynyl)barbituric acid
    • Methohexital [USP:INN:BAN]
    • Metoesital [DCIT]
    • Epitope ID:117125
    • 5-(hex-3-yn-2-yl)-6-hydroxy-3-methyl-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione
    • Enallynymalum
    • E5B8ND5IPE
    • 2,4(3H,5H)-Pyrimidinedione, 6-hydroxy-3-methyl-5-(1-methyl-2-pentyn-1-yl)-5-(2-propen-1-yl)-
    • Metohexital (INN-Spanish)
    • 5-(hex-3-yn-2-yl)-1-methyl-5-(prop-2-en-1-yl)-1,3-diazinane-2,4,6-trione
    • Methohexital 1.0 mg/ml in Methanol
    • Enallynymall
    • 5-Allyl-5-(3-hexyn-2-yl)-1-methylbarbituric acid
    • NS00006329
    • METHOHEXITAL [WHO-DD]
    • CHEMBL7413
    • alpha-DL-1-Methyl-5-allyl-5-(1'-methylpentyn-2-yl)barbituric acid
    • SCHEMBL80729
    • Methohexital (Mixture of Diastereomers) (1mg/ml in Acetonitrile)
    • 1-methyl-5-(1-methylpent-2-yn-1-yl)-5-prop-2-en-1-ylpyrimidine-2,4,6(1H,3H,5H)-trione
    • N05CA15
    • Methohexitalum
    • METHOHEXITAL (USP MONOGRAPH)
    • METHOHEXITAL CIV (USP-RS)
    • METHOHEXITAL [MART.]
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-
    • D04985
    • 18652-93-2
    • NZXKDOXHBHYTKP-UHFFFAOYSA-N
    • UNII-E5B8ND5IPE
    • (+/-)-5-allyl-1-methyl-5-(1-methyl-2-pentynyl)barbituric acid
    • Methohexitalum (INN-Latin)
    • DTXSID1023287
    • DB-043117
    • 205-798-6
    • Methohexital - Bio-X trade mark
    • Inchi: 1S/C14H18N2O3/c1-5-7-8-10(3)14(9-6-2)11(17)15-13(19)16(4)12(14)18/h6,10H,2,5,9H2,1,3-4H3,(H,15,17,19)
    • InChI Key: NZXKDOXHBHYTKP-UHFFFAOYSA-N
    • SMILES: O=C1C(C(NC(N1C)=O)=O)(CC=C)C(C#CCC)C

Computed Properties

  • Exact Mass: 262.13200
  • Monoisotopic Mass: 262.131742
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.5

Experimental Properties

  • Density: 1.113
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.504
  • PSA: 66.48000
  • LogP: 1.57330
  • FEMA: 2385
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

methohexital Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:UN 3249
  • Hazard Category Code: 11-23/24/25-39/23/24/25
  • Safety Instruction: 16-36/37-45
  • Hazardous Material Identification: F T
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
  • Safety Term:6.1(b)
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methohexital Pricemore >>

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